Cas no 2138161-87-0 (Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate
• CAS No: 2138161-87-0
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 6425353
• PubChem ID: 165457760
• Update Time: 2025-06-26

Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate
• 2138161-87-0
• EN300-704885
• Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate

• Inchi： 1S/C18H28N2O2/c1-5-13-6-8-14(9-7-13)16-12-15(19)10-11-20(16)17(21)22-18(2,3)4/h6-9,15-16H,5,10-12,19H2,1-4H3
• InChI Key： NSHFBFGHHDRNRD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1C1C=CC(CC)=CC=1)N)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate

Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate (CAS No. 2138161-87-0)

Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate (CAS No. 2138161-87-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate makes it a valuable candidate for the development of novel drugs targeting various diseases.

The chemical structure of Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate is characterized by a piperidine ring with an amino group at the 4-position and a 4-ethylphenyl substituent at the 2-position. The tert-butyl group attached to the carboxylic acid moiety provides additional stability and solubility properties, making it suitable for various pharmaceutical formulations. The combination of these functional groups results in a compound with a high degree of chemical and biological versatility.

Recent studies have highlighted the potential of Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The compound's ability to selectively target these pathways without causing significant toxicity to normal cells makes it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate has also been investigated for its potential in treating neurological disorders. Studies have demonstrated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems, which may have implications for conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these systems suggests that Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate could be developed into a new class of neuroprotective agents.

The synthesis of Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate involves several well-established chemical reactions, including coupling reactions, reduction steps, and protection/deprotection strategies. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research and development. The ease of synthesis and scalability are important factors that contribute to its potential as a lead compound in drug discovery programs.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings provide a strong foundation for advancing the compound into later stages of clinical testing.

In conclusion, Tert-butyl 4-amino-2-(4-ethylphenyl)piperidine-1-carboxylate (CAS No. 2138161-87-0) is a versatile and promising compound with potential applications in various therapeutic areas. Its unique chemical structure, combined with its biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.